molecular formula C17H26N2O3S B296287 2-[cyclohexyl(methylsulfonyl)amino]-N-(2,3-dimethylphenyl)acetamide

2-[cyclohexyl(methylsulfonyl)amino]-N-(2,3-dimethylphenyl)acetamide

Cat. No. B296287
M. Wt: 338.5 g/mol
InChI Key: NJZHCVOIBVEBHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[cyclohexyl(methylsulfonyl)amino]-N-(2,3-dimethylphenyl)acetamide is a chemical compound that belongs to the class of amides. It is also known as celecoxib, which is a nonsteroidal anti-inflammatory drug (NSAID) used for the treatment of pain and inflammation. Celecoxib has been extensively studied for its potential application in various scientific research fields.

Mechanism of Action

Celecoxib works by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are responsible for inflammation and pain. By inhibiting COX-2, celecoxib reduces inflammation and pain without affecting the production of prostaglandins involved in normal physiological processes.
Biochemical and Physiological Effects:
Celecoxib has been shown to have a variety of biochemical and physiological effects, including reducing inflammation, pain, and fever. It also has potential anti-cancer, anti-platelet, and neuroprotective effects. Celecoxib has been shown to have a lower risk of gastrointestinal side effects compared to other NSAIDs, which makes it an attractive option for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

Celecoxib has several advantages for lab experiments, including its well-established synthesis method, low toxicity, and high selectivity for COX-2. However, its use in lab experiments is limited by its high cost and limited solubility in water, which may require the use of organic solvents.

Future Directions

There are several future directions for the research and development of celecoxib. One potential direction is the investigation of its potential application in the treatment of other diseases, such as diabetes and autoimmune disorders. Another direction is the development of novel formulations and delivery methods to improve its solubility and bioavailability. Additionally, the investigation of its potential application in combination with other drugs may lead to the development of more effective treatments for various diseases.

Synthesis Methods

Celecoxib can be synthesized through a variety of methods, including the reaction of 2,3-dimethylphenylacetic acid with cyclohexyl magnesium bromide, followed by the reaction with methylsulfonyl chloride and ammonia. Another method involves the reaction of 2,3-dimethylphenylacetic acid with thionyl chloride, followed by the reaction with cyclohexylamine and then methylsulfonyl chloride.

Scientific Research Applications

Celecoxib has been extensively studied for its potential application in various scientific research fields, including cancer, cardiovascular diseases, and neurological disorders. In cancer research, celecoxib has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In cardiovascular research, celecoxib has been shown to reduce the risk of heart attack and stroke by reducing inflammation and platelet aggregation. In neurological research, celecoxib has been shown to have potential neuroprotective effects and may be useful in the treatment of Alzheimer's disease and Parkinson's disease.

properties

Molecular Formula

C17H26N2O3S

Molecular Weight

338.5 g/mol

IUPAC Name

2-[cyclohexyl(methylsulfonyl)amino]-N-(2,3-dimethylphenyl)acetamide

InChI

InChI=1S/C17H26N2O3S/c1-13-8-7-11-16(14(13)2)18-17(20)12-19(23(3,21)22)15-9-5-4-6-10-15/h7-8,11,15H,4-6,9-10,12H2,1-3H3,(H,18,20)

InChI Key

NJZHCVOIBVEBHL-UHFFFAOYSA-N

SMILES

CC1=C(C(=CC=C1)NC(=O)CN(C2CCCCC2)S(=O)(=O)C)C

Canonical SMILES

CC1=C(C(=CC=C1)NC(=O)CN(C2CCCCC2)S(=O)(=O)C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.